4,4-Difluoro-3-methyloxolan-3-amine hydrochloride
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Overview
Description
4,4-Difluoro-3-methyloxolan-3-amine hydrochloride (DFMO) is a compound that has been studied extensively in the scientific research field. It is a fluorinated derivative of 3-methyloxolan-3-amine, a compound that has been used in the past as a potential drug for treating cancer and other diseases. DFMO hydrochloride is a white crystalline solid that is soluble in water and ethanol. It has been found to have a wide range of applications in scientific research, including its use as a biochemical tool, a drug target, and a pharmacological agent. In
Scientific Research Applications
Synthesis and Characterization of Amine-functionalized Materials
- Amine-functionalized Silica : Erick Soto-Cantu et al. (2012) discussed the synthesis and rapid characterization of amine-functionalized colloidal silica, which finds use in various applications including fundamental investigations. The study explored convenient methods for synthesizing research-grade materials in relatively large quantities. The surface of colloidal silica was decorated with amino groups, suggesting potential relevance in material science and catalysis applications Soto-Cantu et al., 2012.
Solubility and Phase Behavior Studies
- Solubility of Organic Hydrochlorides : S. F. Kramer and G. Flynn (1972) examined the solubility of polysubstituted 1,3-dioxolanes as a function of pH, temperature, and solvent composition, which could provide insights into the solubility behavior of similar compounds like 4,4-Difluoro-3-methyloxolan-3-amine hydrochloride in various conditions Kramer & Flynn, 1972.
Chemical Reactions and Synthesis Methods
- Reactions of Dioxolanones with Amines : N. B. Chernysheva et al. (1999) reported on the reactions of 5-methylene-1,3-dioxolan-2-ones with amines, leading to 4-hydroxy-2-oxazolidinones. This research might offer a parallel to understanding reactions involving the amine group in this compound for synthesizing heterocyclic compounds Chernysheva et al., 1999.
properties
IUPAC Name |
4,4-difluoro-3-methyloxolan-3-amine;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9F2NO.ClH/c1-4(8)2-9-3-5(4,6)7;/h2-3,8H2,1H3;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DATPRRVFNFCLMY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(COCC1(F)F)N.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10ClF2NO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
173.59 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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